Cas no 2027726-97-0 (1-(3-chlorothiophen-2-yl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(3-chlorothiophen-2-yl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2027726-97-0
• MF: C₈H₈Cl₂O₂S₂
• MW: 271.183917999268
• CID: 5824986
• PubChem ID: 165963034
• Update Time: 2025-06-24

1-(3-chlorothiophen-2-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorothiophen-2-yl)methylcyclopropane-1-sulfonyl chloride
• 2027726-97-0
• 1-[(3-chlorothiophen-2-yl)methyl]cyclopropane-1-sulfonyl chloride
• EN300-1143308

• Inchi： 1S/C8H8Cl2O2S2/c9-6-1-4-13-7(6)5-8(2-3-8)14(10,11)12/h1,4H,2-3,5H2
• InChI Key： YXXBZRACAGQKEZ-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2=C(C=CS2)Cl)CC1)(=O)=O

Computed Properties

• Exact Mass: 269.9342772g/mol
• Monoisotopic Mass: 269.9342772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.8Ų

Additional information on 1-(3-chlorothiophen-2-yl)methylcyclopropane-1-sulfonyl chloride

Introduction to 1-(3-Chlorothiophen-2-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2027726-97-0)

1-(3-Chlorothiophen-2-yl)methylcyclopropane-1-sulfonyl chloride, with the CAS number 2027726-97-0, is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorothiophene moiety and a sulfonyl chloride functional group. These characteristics make it an intriguing candidate for various applications, particularly in the development of new pharmaceutical agents and advanced materials.

The chemical structure of 1-(3-chlorothiophen-2-yl)methylcyclopropane-1-sulfonyl chloride is composed of a cyclopropane ring substituted with a sulfonyl chloride group and a 3-chlorothiophene moiety. The presence of the sulfonyl chloride group imparts reactivity, making it an excellent electrophilic reagent for nucleophilic substitution reactions. This reactivity is crucial in synthetic chemistry, where the compound can be used to introduce complex functionalities into target molecules.

In recent years, the study of 1-(3-chlorothiophen-2-yl)methylcyclopropane-1-sulfonyl chloride has been driven by its potential applications in drug discovery and development. The chlorothiophene moiety is known for its ability to modulate biological activity, particularly in the context of enzyme inhibition and receptor binding. This has led to its exploration as a lead compound in the design of novel therapeutic agents.

One notable area of research involves the use of 1-(3-chlorothiophen-2-yl)methylcyclopropane-1-sulfonyl chloride in the synthesis of small molecules targeting specific enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against kinases, which are key enzymes implicated in various cancers and inflammatory diseases. The ability to fine-tune the structure through chemical modifications allows researchers to optimize the potency and selectivity of these inhibitors.

Beyond its role in drug discovery, 1-(3-chlorothiophen-2-yl)methylcyclopropane-1-sulfonyl chloride has also found applications in materials science. The unique electronic properties of the chlorothiophene moiety make it suitable for use in the development of organic semiconductors and other advanced materials. These materials have potential applications in areas such as organic photovoltaics, organic light-emitting diodes (OLEDs), and sensors.

The synthesis of 1-(3-chlorothiophen-2-yl)methylcyclopropane-1-sulfonyl chloride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of a suitable thiophene derivative with a cyclopropane precursor, followed by functionalization to introduce the sulfonyl chloride group. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches, reducing waste and improving overall process sustainability.

The safety and handling of 1-(3-chlorothiophen-2-yl)methylcyclopropane-1-sulfonyl chloride are critical considerations for researchers working with this compound. As with many electrophilic reagents, it is important to handle it with appropriate personal protective equipment (PPE) and under controlled conditions to minimize exposure risks. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

In conclusion, 1-(3-chlorothiophen-2-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2027726-97-0) is a multifaceted compound with significant potential in both chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for scientists aiming to develop new therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and optimize its use, solidifying its importance in the scientific community.